![molecular formula C12H11F3O3 B1410509 2-(Cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid CAS No. 1369775-79-0](/img/structure/B1410509.png)
2-(Cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid
Overview
Description
2-(Cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid (abbreviated as 2C4TBA) is a synthetic organic compound that has been used in a variety of scientific applications, including in the synthesis of new compounds, as a catalyst in organic reactions, and as a reagent in biochemical and physiological studies. It is a relatively new compound and its structure and properties are still being studied.
Scientific Research Applications
Antithrombogenic Properties
A study discusses the synthesis and application of a polyacrylic derivative of Triflusal, a drug with antithrombogenic properties, for resorbable coatings of vascular grafts. This compound, chemically related to 2-(cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid, shows potential in improving the antiaggregating character for platelets in small-diameter vascular grafts without additional antithrombogenic drugs (Rodríguez et al., 1999).
Drug Delivery Systems
Research on complex formation between alpha-cyclodextrin, a drug delivery system, and benzoic acid derivatives highlights their potential in the drug industry. Benzoic acid and its derivatives, including compounds similar to this compound, exhibit antifungal and antimicrobial properties, making them valuable in pharmaceutical applications (Dikmen, 2021).
Inhibition of Cyclooxygenase-2 Expression
A study found that 4-trifluoromethyl derivatives of salicylate, including a metabolite of Triflusal (2-hydroxy-4-trifluoromethylbenzoic acid), inhibit the expression of cyclooxygenase-2 in human blood and in a rat air pouch model. This suggests potential applications in processes involving de novo COX-2 expression and in pathological situations where genes under nuclear factor-kappaB control are up-regulated (Fernández de Arriba et al., 1999).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-4-(trifluoromethyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3O3/c13-12(14,15)8-3-4-9(11(16)17)10(5-8)18-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJPNWADHYUMVNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=C(C=CC(=C2)C(F)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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